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Compound of Interest

Compound Name: Cetraxate hydrochloride

Cat. No.: B017057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vitro potency of Cetraxate
hydrochloride, a gastroprotective agent, and its analogues. While direct comparative in vitro

potency data for cytoprotection is limited in publicly available literature, this document

synthesizes the known mechanisms of action, relevant enzymatic inhibition data, and detailed

experimental protocols for key assays to facilitate further research and development.

Overview of Cetraxate Hydrochloride and its
Analogues
Cetraxate hydrochloride is a mucosal protective agent used in the treatment of gastric ulcers.

Its mechanism of action involves enhancing the gastric mucosal barrier, stimulating the

synthesis of prostaglandins, and increasing gastric mucosal blood flow. Cetraxate is structurally

an ester of tranexamic acid, a known antifibrinolytic agent. Analogues of Cetraxate primarily

consist of other derivatives of tranexamic acid, often developed to improve pharmacokinetic

properties such as absorption.

Quantitative Data Presentation
Direct comparative in vitro studies on the cytoprotective potency (e.g., EC50 for cell protection)

of Cetraxate and its specific analogues are not readily available in the reviewed literature.
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However, a specific in vitro potency for Cetraxate hydrochloride in inhibiting a serine protease

has been reported.

Table 1: In Vitro Potency of Cetraxate Hydrochloride

Compound Assay Target
Potency
(IC50)

Potency
(Ki)

Reference

Cetraxate

hydrochloride

Acrosomal

Proteinase

Inhibition

Acrosin 3.3 µM 0.94 µM [1]

Note: This data reflects enzymatic inhibition and not a direct measure of cytoprotective effect

on gastric cells.

Mechanism of Action: Gastric Cytoprotection
Cetraxate's cytoprotective effects are multifactorial, primarily aimed at reinforcing the gastric

mucosal defense mechanisms. The proposed signaling pathway involves the stimulation of

endogenous protective factors.
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Cell Preparation

Treatment

Analysis

Seed gastric mucosal cells
in 96-well plates

Incubate for 24h to allow attachment

Add varying concentrations of
Cetraxate or analogues

Incubate for a defined period (e.g., 1-24h)

Add arachidonic acid (substrate)

Incubate for a short period (e.g., 30 min)

Collect cell culture supernatant

Lyse cells to measure total proteinPerform PGE2 ELISA on supernatant

Read absorbance at 450 nm

Calculate PGE2 concentration and
normalize to total protein
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Cell Preparation and Labeling

Treatment

Analysis

Seed HT29-MTX cells
in 96-well plates

Culture to confluence

Label intracellular mucin with
[3H]-Glucosamine for 24h

Wash cells to remove unincorporated label

Add fresh medium with varying
concentrations of test compounds

Incubate for a defined period (e.g., 2-4h)

Collect supernatant

Lyse cells and measure remaining
intracellular [3H]-mucin

Quantify [3H]-labeled mucin in
supernatant via scintillation counting

Calculate percentage of mucin secreted
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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